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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published data for BMS-986365, a first-in-
class, orally bioavailable, dual-acting androgen receptor (AR) ligand-directed degrader and
antagonist.[1] The information is intended for researchers, scientists, and drug development
professionals interested in the independent validation of this compound for the treatment of
metastatic castration-resistant prostate cancer (nCRPC).

Executive Summary

BMS-986365 is a heterobifunctional molecule designed to overcome resistance to current
androgen receptor pathway inhibitors (ARPIs).[2][3] It functions by binding to the AR ligand-
binding domain (LBD) to competitively inhibit its activity, and simultaneously recruiting the
cereblon (CRBN) E3 ligase to induce AR protein degradation.[4] Preclinical and clinical data
suggest that this dual mechanism of action leads to more potent and durable anti-tumor activity
compared to conventional AR antagonists like enzalutamide, particularly in models with AR
mutations or overexpression.[4][5]
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Clinical Activity (Phase I/ll Study - NCT04428788)
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Experimental Protocols
In Vitro AR Degradation and Activity Assays

The in vitro effects of BMS-986365 on AR degradation and activity were assessed to determine
its potency and mechanism of action.[7]

Cell Lines: Various prostate cancer cell lines, including those sensitive and resistant to
standard ARPIs, were utilized.

Methodology:
e Cell Culture: Prostate cancer cells were cultured under standard conditions.

o Compound Treatment: Cells were treated with varying concentrations of BMS-986365 or
control compounds (e.g., enzalutamide) for specified durations.
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o Western Blotting: To assess AR protein levels, cell lysates were collected, and proteins were
separated by SDS-PAGE, transferred to a membrane, and probed with antibodies specific for
the androgen receptor.

o Reporter Gene Assays: To evaluate AR transcriptional activity, cells were transfected with a
reporter plasmid containing an androgen-responsive element driving the expression of a
reporter gene (e.g., luciferase). Luciferase activity was measured following compound
treatment.

o Cell Proliferation Assays: The impact on cell proliferation was determined using assays such
as MTT or CellTiter-Glo, which measure metabolic activity as an indicator of cell viability.

In Vivo Xenograft Models

The anti-tumor activity of BMS-986365 was evaluated in vivo using cell line-derived and
patient-derived xenograft models of prostate cancer.[2][7]

Animal Models: Immunocompromised mice were used to host the growth of human prostate
cancer xenografts.

Methodology:

o Tumor Implantation: Prostate cancer cells or patient-derived tumor fragments were implanted
subcutaneously into the flanks of the mice.

e Tumor Growth Monitoring: Tumor volume was monitored regularly using caliper
measurements.

e Compound Administration: Once tumors reached a specified size, mice were randomized to
receive vehicle control, BMS-986365, or a comparator agent (e.g., enzalutamide) via oral
gavage.

» Efficacy Assessment: The primary endpoint was tumor growth inhibition. Other endpoints
included monitoring of AR signaling biomarkers in tumor tissue and assessment of animal
body weight as a measure of toxicity.
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BMS-986365 Dual Mechanism of Action
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High-Level Clinical Trial Workflow for BMS-986365
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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